- Enzyme-like Supramolecular Iridium Catalysis Enabling C-H Bond Borylation of Pyridines with meta-Selectivity, Angewandte Chemie, 2021, 60(33), 18006-18013
Cas no 942070-74-8 (1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole)
942070-74-8 structure
Product Name:1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
CAS No:942070-74-8
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD12405495
CID:2817745
PubChem ID:25000391
Update Time:2024-10-25
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
- 1,2-DiMethyl-5-(4,4,5,5-tetraMethyl-[1,3,2]dioxaborolan-2-yl)-1H-iMidazole
- 1,2-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-IMIDAZOLE
- AB65536
- 1,2-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-IMIDAZOLE
- 1,2-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (ACI)
- MFCD12405495
- DTXSID40648389
- SCHEMBL3281417
- CS-0158890
- C11H19BN2O2
- 942070-74-8
- AT21666
- Z1578575359
- EN300-1425791
- 1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
- (1,2-DIMETHYL-1H-IMIDAZOL-5-YL)BORONIC ACID PINACOL ESTER
- DB-421119
- DTXCID30599139
-
- MDL: MFCD12405495
- Inchi: 1S/C11H19BN2O2/c1-8-13-7-9(14(8)6)12-15-10(2,3)11(4,5)16-12/h7H,1-6H3
- InChI Key: ZPNAEIOTYVVDOJ-UHFFFAOYSA-N
- SMILES: N1=C(C)N(C)C(B2OC(C)(C)C(C)(C)O2)=C1
Computed Properties
- Exact Mass: 222.1539580 g/mol
- Monoisotopic Mass: 222.1539580 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- Molecular Weight: 222.09
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM219250-1g |
1,2-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
942070-74-8 | 95% | 1g |
$981 | 2022-08-31 | |
| eNovation Chemicals LLC | D699216-250mg |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
942070-74-8 | 95% | 250mg |
$365 | 2024-05-24 | |
| eNovation Chemicals LLC | D699216-1g |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
942070-74-8 | 95% | 1g |
$795 | 2024-05-24 | |
| eNovation Chemicals LLC | D699216-2g |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
942070-74-8 | 95% | 2g |
$1285 | 2024-05-24 | |
| eNovation Chemicals LLC | D699216-5g |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
942070-74-8 | 95% | 5g |
$2085 | 2024-05-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92780-100MG |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
942070-74-8 | 95% | 100MG |
¥ 1,570.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92780-250MG |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
942070-74-8 | 95% | 250MG |
¥ 2,508.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92780-500MG |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
942070-74-8 | 95% | 500MG |
¥ 4,184.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92780-1G |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
942070-74-8 | 95% | 1g |
¥ 6,270.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92780-5G |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
942070-74-8 | 95% | 5g |
¥ 18,810.00 | 2023-04-12 |
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium , 2642090-87-5 Solvents: p-Xylene , Dodecane ; 30 h, rt
1.2 24 h, 80 °C
1.2 24 h, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Pentane ; 10 - 15 min, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ; rt; 20 min, rt
1.3 Solvents: Diethyl ether , Pentane ; rt; 9 h, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ; rt; 20 min, rt
1.3 Solvents: Diethyl ether , Pentane ; rt; 9 h, rt
Reference
- Preparation of oxazole, imidazole, and pyrazole boryl compounds using iridium complexes, United States, , ,
Production Method 3
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 10 min, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ; 10 min, rt
1.3 Solvents: Tetrahydrofuran ; 16 h, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ; 10 min, rt
1.3 Solvents: Tetrahydrofuran ; 16 h, rt
Reference
- Preparation of isoquinolines as inhibitors of HPK1 useful for treatment of cancer, World Intellectual Property Organization, , ,
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Raw materials
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Preparation Products
1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
942070-74-8 (1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole) Related Products
- 2223050-13-1(1,2-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)
- 2223033-88-1([1-(iso-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester)
- 2223033-91-6(1,2-bis(methyl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)
- 2223043-64-7(1-ethyl-2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)
- 1083180-01-1(1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)
- 942070-70-4(2-Bromo-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-imidazole)
- 942070-72-6(1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole)
- 942070-67-9(1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-imidazole)
- 2911594-36-8(2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)
- 2223040-11-5([1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk